Cas no 21487-45-6 (1,3-diphenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,3-diphenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 21487-45-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• MDL: MFCD00525714
• CID: 51796
• PubChem ID: 329761028
• Update Time: 2025-04-18

1,3-diphenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde
• 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde
• 1,3-diphenyl pyrazole-4-carboxaldehyde
• 1,3-diphenyl-1H-pyrazol-4-carboxaldehyde
• 1,3-diphenyl-1H-pyrazole-3-carbaldehyde
• 1,3-Diphenyl-4-pyrazolecarboxaldehyde
• 1,3-diphenyl-pyrazole-4-carboxaldehyde
• AC1LBDAQ
• AC1Q6PX3
• ACMC-1CKLT
• SCHEMBL3447906
• 1H-Pyrazole-4-carboxaldehyde, 1,3-diphenyl-
• AB00084051-01
• Z56787302
• MFCD00525714
• CS-10772
• BDBM69641
• 1,3-diphenylpyrazol-4-carboxaldehyde
• AKOS000121678
• 1, 3-diphenylpyrazole-4-carbaldehyde
• 1,3-Diphenylpyrazole-4-carboxaldehyde
• HMS2828P21
• CHEMBL1380054
• 1,3-DIPHENYL-4-FORMYLPYRAZOLE
• 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde #
• 1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde, 97%
• 1,3-diphenylpyrazole-4-carbaldehyde
• DTXSID60339388
• BB 0254716
• 21487-45-6
• cid_555820
• MLS001211287
• SMR000517359
• AMY33101
• A815414
• CS-0067992
• EN300-00988
• ALBB-000097
• BBL009347
• STK261387
• 1,3-diphenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00525714
• Inchi： 1S/C16H12N2O/c19-12-14-11-18(15-9-5-2-6-10-15)17-16(14)13-7-3-1-4-8-13/h1-12H
• InChI Key： LZGBMIZREYTWRI-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.14
• Melting Point: 142-146 °C
• Boiling Point: 442.2°Cat760mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.621
• PSA: 34.89
• LogP: 3.35180

1,3-diphenyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：36/37/38-41-37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles